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Compound of Interest

Compound Name: 3,5-Dinitrobenzoic acid

Cat. No.: B106923 Get Quote

Essential Safety and Handling Guide for 3,5-
Dinitrobenzoic Acid
For Immediate Use by Laboratory Professionals

This document provides critical safety protocols, personal protective equipment (PPE)

guidelines, and operational procedures for the handling and disposal of 3,5-Dinitrobenzoic
acid. Adherence to these guidelines is essential for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment
3,5-Dinitrobenzoic acid is a hazardous substance that requires careful handling.[1] It is

harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[2][3][4]
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Hazard Classification Category GHS Hazard Statement

Acute Oral Toxicity Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment (Chronic)
Category 4

H413: May cause long lasting

harmful effects to aquatic life

Recommended Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 3,5-Dinitrobenzoic acid to minimize exposure risk.

Body Part Protective Equipment Standard/Specification

Eyes/Face
Chemical safety goggles or

glasses with side-shields

OSHA 29 CFR 1910.133,

EN166

Hands
Chemically resistant gloves

(e.g., nitrile rubber)
EN 374

Body
Laboratory coat, protective

overalls
---

Respiratory
NIOSH/MSHA approved

respirator (if dust is generated)

OSHA 29 CFR 1910.134, EN

149

Operational and Disposal Plans
Step-by-Step Handling Procedure:

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[2][5]
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Assemble all necessary PPE and have an eyewash station and safety shower readily

accessible.[1]

Keep the container tightly closed when not in use.[2][5]

Handling:

Avoid generating dust.[5] If visible dust is present, moisten with water to reduce its spread.

[5]

Avoid all personal contact, including inhalation and contact with skin and eyes.[1]

Wash hands thoroughly after handling, before eating, drinking, or smoking.[2][5]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as

strong oxidizing agents, bases, and reducing agents.[5]

Keep containers securely sealed.

Spill and Emergency Procedures:

Minor Spills:

Evacuate unnecessary personnel.[2]

Wearing appropriate PPE, moisten the spilled solid with water to prevent dusting and

sweep it up.[5]

Place the collected material into a suitable, labeled container for disposal.[5]

Ventilate the area.[2][5]

Major Spills:

Clear the area of all personnel and move upwind.[1]

Alert emergency responders.[1]
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First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate medical attention.[5]

Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing. Get medical aid if irritation develops or persists.[5]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Get medical aid immediately.[5]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.[5]

Waste Disposal Plan:

All waste must be handled in accordance with local, state, and federal regulations.[1] Dispose

of this material and its container as hazardous waste.[1] Do not allow the product to enter

drains.[3] Puncture containers to prevent re-use and dispose of them at an authorized landfill.

[1]

Workflow and Safety Relationships
The following diagram illustrates the procedural flow for safely handling 3,5-Dinitrobenzoic
acid, from preparation to disposal.
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Workflow for Handling 3,5-Dinitrobenzoic Acid

1. Preparation

2. Handling

3. Storage

4. Emergency Procedures

5. Disposal

Ensure Proper Ventilation
(Fume Hood)

Don PPE
(Goggles, Gloves, Lab Coat)

Verify Eyewash/Shower Access

Minimize Dust Generation

Avoid Personal Contact

Spill ResponseWash Hands After Handling First Aid

Store in Cool, Dry, Well-Ventilated Area

Separate from Incompatibles

Dispose as Hazardous Waste

Puncture and Dispose of Container

Click to download full resolution via product page

Caption: Procedural workflow for safe handling of 3,5-Dinitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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